1-(Pyridin-3-yl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-pyridin-3-yl-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C19H11N3O3S/c23-16-12-5-1-2-6-13(12)25-17-14(16)15(11-4-3-7-20-10-11)22(18(17)24)19-21-8-9-26-19/h1-10,15H
• InChI Key: VFHAUIXVTMZXCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CN=CC=C4)C5=NC=CS5
• Molecular Formula: C19H11N3O3S
• Molecular Weight: 361.4 g/mol

Description

1-(Pyridin-3-yl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as DT-13, is a novel small molecule that has attracted significant attention in recent years due to its potential therapeutic applications. DT-13 has been shown to possess a diverse range of biological activities, including anti-inflammatory, anti-cancer, and anti-angiogenic effects. In

Scientific Research Applications

Amnesia-Reversal Activity

Cyclic imides, including dihydro-1H-pyrrolizine-3,5(2H,6H)-diones, have been synthesized and evaluated for their potential to reverse electroconvulsive shock-induced amnesia in mice. These studies highlight the importance of ring size, heteroatoms presence, and alkyl substituents' introduction in biological activity. Notably, compounds with specific configurations demonstrated improved performance in memory-related tasks, suggesting potential therapeutic applications in cognitive impairments (Butler et al., 1987).

Metallosupramolecular Chemistry

Pyridyl-thiazoles have been identified as a new class of ligand for metallosupramolecular chemistry, forming dinuclear double and triple helicate architectures with Cu(II). This research underscores the role of these compounds in developing complex molecular structures that could be foundational for advanced materials or catalytic systems (Rice et al., 2000).

Photophysics and Nonlinear Optical Properties

New diketopyrrolopyrrole derivatives have been synthesized and characterized for their linear photophysical and nonlinear optical properties, including two-photon absorption. These findings are relevant for applications in optoelectronics and photonics, where materials with specific light absorption and emission properties are crucial (Zadeh et al., 2015).

Heterocyclic Compound Synthesis

Research on the synthesis of pyrrolidine-2,4-diones (tetramic acids) and derivatives reveals the versatility of these compounds in forming a wide range of biologically active structures. Such studies contribute to the broader field of medicinal chemistry by providing new scaffolds for drug development (Mulholland et al., 1972).